Cas no 1261229-62-2 ((6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-yl-amine hydrochloride)

• Product Name: (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-yl-amine hydrochloride
• CAS No: 1261229-62-2
• MF: C₉H₁₄Cl₂N₄S
• MW: 281.205257892609
• CID: 2164654
• Update Time: 2025-06-14

(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-yl-amine hydrochloride
• 6-Chloro-2-(methylthio)-N-(pyrrolidin-3-yl)pyrimidin-4-amine hydrochloride
• SBB075409
• (6-chloro-2-methylthiopyrimidin-4-yl)pyrrolidin-3-ylamine, chloride
• (6-Chloro-2-methylsulfanylpyrimidin-4-yl)pyrrolidin-3-ylamine hydrochloride

• Inchi： 1S/C9H13ClN4S.ClH/c1-15-9-13-7(10)4-8(14-9)12-6-2-3-11-5-6;/h4,6,11H,2-3,5H2,1H3,(H,12,13,14);1H
• InChI Key： LPYONVIVZCXPTM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)NC1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Topological Polar Surface Area: 75.1

Additional information on (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-yl-amine hydrochloride

Comprehensive Overview of (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1261229-62-2)

The compound (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1261229-62-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its pyrimidine core and pyrrolidine moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a chloro substituent and a methylsulfanyl group, as these functional groups can influence binding affinity and metabolic stability.

In recent years, the demand for novel heterocyclic compounds like (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-yl-amine hydrochloride has surged, driven by advancements in targeted therapy and precision medicine. The compound's unique scaffold makes it a candidate for modulating specific biological pathways, a topic frequently searched in academic and industrial circles. Questions such as "How does pyrimidine derivatives interact with enzymes?" or "What are the synthetic routes for pyrrolidine-containing compounds?" reflect the growing curiosity around this chemical class.

The synthesis of CAS No. 1261229-62-2 typically involves multi-step organic reactions, including nucleophilic substitution and cyclization techniques. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability studies—a hot topic in pharmacokinetics research. Given the rise of AI-driven drug design, computational tools are increasingly used to predict the behavior of such molecules, aligning with trends like in silico screening and molecular docking.

From a regulatory perspective, (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-yl-amine hydrochloride is handled under standard laboratory safety protocols. While not classified as hazardous, proper storage conditions (e.g., desiccated, cool environments) are recommended to maintain stability. This aligns with broader industry searches on "best practices for handling amine hydrochloride derivatives" and "storage of sulfanyl-containing compounds."

In conclusion, CAS No. 1261229-62-2 represents a promising building block in medicinal chemistry, with its pyrimidine-pyrrolidine hybrid structure offering versatile applications. As research continues to explore its potential, this compound remains a subject of interest for scientists investigating small-molecule therapeutics and structure-activity relationships—key areas in modern drug development.